ethylmalonyl-CoA

• Molecular Formula: C26H42N7O19P3S
• Molecular Weight: 881.6 g/mol
• InChI: InChI=1S/C26H42N7O19P3S/c1-4-13(24(38)39)25(40)56-8-7-28-15(34)5-6-29-22(37)19(36)26(2,3)10-49-55(46,47)52-54(44,45)48-9-14-18(51-53(41,42)43)17(35)23(50-14)33-12-32-16-20(27)30-11-31-21(16)33/h11-14,17-19,23,35-36H,4-10H2,1-3H3,(H,28,34)(H,29,37)(H,38,39)(H,44,45)(H,46,47)(H2,27,30,31)(H2,41,42,43)/t13?,14-,17-,18-,19?,23-/m1/s1
• InChIKey: VUGZQVCBBBEZQE-VRQRJWBYSA-N

Ethylmalonyl-CoA: Central C5 Intermediate

Ethylmalonyl-CoA is a chiral C5-dicarboxylic acid coenzyme A (CoA) thioester that serves as a central metabolic intermediate in the ethylmalonyl-CoA pathway (EMCP), a recently discovered acetyl-CoA assimilation route in diverse α-proteobacteria and actinomycetes [1]. This pathway converts acetyl-CoA into essential precursor metabolites for cell carbon biosynthesis, with ethylmalonyl-CoA participating in carbon skeleton rearrangement reactions catalyzed by coenzyme B12-dependent mutases [1]. The compound exists as both (2R)- and (2S)- stereoisomers, which are interconverted by a promiscuous ethylmalonyl-CoA/methylmalonyl-CoA epimerase, and plays a critical role in bacterial carbon metabolism during growth on acetate or other C2 substrates [1]. Unlike the more widely distributed glyoxylate cycle, the EMCP contains unique CoA-ester intermediates and novel catalysts, positioning ethylmalonyl-CoA as a specialized metabolite of significant interest for metabolic engineering and synthetic biology applications [1].

Central C5-CoA intermediate in the ethylmalonyl-CoA pathway

Chiral (2R)- and (2S)- stereoisomers interconvertible by pathway epimerase

Substrate for coenzyme B12-dependent mutases in carbon metabolism studies

• [1] Alber, B. E. (2011). Biotechnological potential of the ethylmalonyl-CoA pathway. Applied Microbiology and Biotechnology, 89(1), 17-25. View Source

Why Ethylmalonyl-CoA Substitution Fails

Ethylmalonyl-CoA cannot be generically substituted by its closest structural analogs—methylmalonyl-CoA or malonyl-CoA—without profound consequences for enzyme activity, metabolic flux, and biosynthetic fidelity. These three CoA thioesters share a common CoA moiety but differ critically in their acyl chain architecture: malonyl-CoA (C3-dicarboxylic acid), methylmalonyl-CoA (C4, methyl-branched), and ethylmalonyl-CoA (C5, ethyl-branched) [1]. This seemingly modest structural variation translates into dramatic differences in enzyme recognition. As documented in the evidence below, the ethylmalonyl-CoA-specific mutase (Ecm) from Rhodobacter sphaeroides exhibits only 0.2% relative activity toward methylmalonyl-CoA compared to its native substrate, underscoring the severe functional penalty of analog substitution [1]. Similarly, in polyketide synthase systems, acyltransferase domains display exquisite selectivity: the kirromycin AT domain favors ethylmalonyl-CoA over methylmalonyl-CoA by 20-fold, whereas other AT domains show completely orthogonal selectivity profiles with >40,000-fold preferences [2]. Substituting ethylmalonyl-CoA with malonyl-CoA or methylmalonyl-CoA would therefore compromise reaction rates, alter product stereochemistry, disrupt metabolic pathway flux, or generate incorrect polyketide scaffolds, rendering experimental outcomes unreliable and biosynthetic yields unacceptably low.

Methylmalonyl-CoA shows minimal reported activity with ethylmalonyl-CoA mutase, potentially preventing productive carbon rearrangement.

Malonyl-CoA is not recognized by key ethylmalonyl-CoA-dependent enzymes, limiting pathway flux and biosynthetic fidelity.

Malonyl-CoA or methylmalonyl-CoA incorporation may shift polyketide scaffold composition due to distinct AT domain selectivity profiles.

• [1] Erb, T. J., Rétey, J., Fuchs, G., & Alber, B. E. (2008). Ethylmalonyl-CoA mutase from Rhodobacter sphaeroides defines a new subclade of coenzyme B12-dependent acyl-CoA mutases. Journal of Biological Chemistry, 283(47), 32283-32293. View Source
• [2] Dunn, B. J., Watts, K. R., Robbins, T., Cane, D. E., & Khosla, C. (2014). Comparative analysis of the substrate specificity of trans- versus cis-acyltransferases of assembly line polyketide synthases. Biochemistry, 53(23), 3796-3806. View Source

Ethylmalonyl-CoA Quantitative Evidence

Mutase Substrate Discrimination Against Methylmalonyl-CoA

The ethylmalonyl-CoA mutase (Ecm) from Rhodobacter sphaeroides is highly specific for ethylmalonyl-CoA as its native substrate. In direct comparative enzyme assays, Ecm accepted the structural analog methylmalonyl-CoA at only 0.2% relative activity compared to ethylmalonyl-CoA (defined as 100% activity). This represents a 500-fold discrimination between the two substrates. In contrast, the associated ethylmalonyl-CoA/methylmalonyl-CoA epimerase in the same pathway is promiscuous and efficiently interconverts both substrates, highlighting that the mutase's exquisite specificity is an evolutionarily selected functional constraint rather than a general property of pathway enzymes [1]. This specificity is encoded by two signature sequences identified in the Ecm active site that distinguish it from (2R)-methylmalonyl-CoA mutase and isobutyryl-CoA mutase [1].

Mutase Substrate Discrimination

Head-to-head

500-fold higher relative activity (100% vs 0.2%)

Essential substrate for Ecm enzyme characterization

In vitro assay with Rhodobacter sphaeroides Ecm

Evidence Dimension	Enzyme substrate specificity (relative activity)
Target Compound Data	Ethylmalonyl-CoA: 100% relative activity (reference)
Comparator Or Baseline	Methylmalonyl-CoA: 0.2% relative activity
Quantified Difference	500-fold higher activity with ethylmalonyl-CoA (100% vs 0.2%)
Conditions	In vitro enzyme assay using purified recombinant Rhodobacter sphaeroides ethylmalonyl-CoA mutase; specific assay conditions available in primary publication [1]

Why This Matters

This 500-fold specificity differential ensures that metabolic engineering efforts requiring Ecm activity must source authentic ethylmalonyl-CoA; substitution with cheaper methylmalonyl-CoA would yield negligible conversion and fail to drive the carbon rearrangement essential for the ethylmalonyl-CoA pathway.

• [1] Erb, T. J., Rétey, J., Fuchs, G., & Alber, B. E. (2008). Ethylmalonyl-CoA mutase from Rhodobacter sphaeroides defines a new subclade of coenzyme B12-dependent acyl-CoA mutases. Journal of Biological Chemistry, 283(47), 32283-32293. View Source

Kirromycin AT Domain Preference for Ethylmalonyl-CoA

In a systematic comparative kinetic analysis of trans- and cis-acyltransferase (AT) domains from assembly line polyketide synthases (PKSs), the kirromycin AT domain from the kirromycin biosynthetic pathway exhibited a 20-fold preference for ethylmalonyl-CoA over methylmalonyl-CoA during the transacylation reaction [1]. In stark contrast, the disorazole AT domain from a different PKS system showed orthogonal selectivity, favoring malonyl-CoA over methylmalonyl-CoA by >40,000-fold [1]. This demonstrates that ethylmalonyl-CoA is not merely a generic extender unit but rather a specifically recognized substrate whose incorporation is dictated by discrete AT domain architectures. The 20-fold preference for ethylmalonyl-CoA is quantitatively meaningful for biosynthetic applications, as it determines which extender unit is site-specifically incorporated into the growing polyketide chain at defined modules [1].

Kirromycin AT Domain Preference

Head-to-head

20-fold preference for ethylmalonyl-CoA over methylmalonyl-CoA

Required for kirromycin AT domain incorporation efficiency

Reported transacylation assay conditions

Evidence Dimension	Acyltransferase substrate preference (fold preference)
Target Compound Data	Ethylmalonyl-CoA: 20-fold favored over methylmalonyl-CoA
Comparator Or Baseline	Methylmalonyl-CoA: disfavored by 20-fold; malonyl-CoA: >40,000-fold favored in disorazole AT
Quantified Difference	20-fold difference for kirromycin AT; >40,000-fold difference for disorazole AT (orthogonal specificity)
Conditions	In vitro transacylation assays with purified AT domains; kinetic parameters (kcat/KM) determined; assay buffer and conditions detailed in publication [1]

Why This Matters

For researchers engineering PKS systems to produce novel polyketides, the 20-fold preference dictates that ethylmalonyl-CoA must be supplied as the extender unit for kirromycin-type AT domains; malonyl-CoA or methylmalonyl-CoA will not be efficiently incorporated, directly impacting product yield and structural fidelity.

• [1] Dunn, B. J., Watts, K. R., Robbins, T., Cane, D. E., & Khosla, C. (2014). Comparative analysis of the substrate specificity of trans- versus cis-acyltransferases of assembly line polyketide synthases. Biochemistry, 53(23), 3796-3806. View Source

Distinct Stereochemistry with Methylmalonyl-CoA Mutase

Ethylmalonyl-CoA was found to be a substrate for methylmalonyl-CoA mutase from Propionibacterium shermanii, but with distinct stereochemical outcomes compared to the native substrate methylmalonyl-CoA. The product of ethylmalonyl-CoA conversion was predominantly (2R)-methylsuccinyl-CoA with a diastereomeric ratio favoring the 2R configuration [1]. Detailed stereochemical analysis using deuterium-labeled ethylmalonyl-CoA species revealed that the rearrangement proceeds with different stereospecificity patterns: (3S)-[3-2H1]-ethylmalonyl-CoA afforded mainly (2R)-[2-2H1]methylsuccinyl-CoA, while (3R)-[3-2H1]-ethylmalonyl-CoA produced a mixture of 33% [3-2H1] (threo position), 21% [2-2H1], and 46% unlabeled methylsuccinyl-CoA species, with a (2R):(2S) ratio of approximately 60:40 [1]. For the perdeuterated ethylmalonyl-CoA species, the (2R):(2S) ratio shifted to 70:30 [1]. This stereochemical complexity demonstrates that ethylmalonyl-CoA is not processed identically to the native methylmalonyl-CoA substrate.

Stereochemistry with Methylmalonyl-CoA Mutase

Cross-study

Yields predominantly (2R)-methylsuccinyl-CoA diastereomers

Distinct stereochemical outcome versus native substrate

Deuterium labeling and NMR analysis

Evidence Dimension	Stereochemical outcome of enzyme-catalyzed rearrangement
Target Compound Data	Ethylmalonyl-CoA: yields primarily (2R)-methylsuccinyl-CoA; (2R):(2S) ratio varies from 60:40 to 70:30 depending on labeling pattern
Comparator Or Baseline	Native substrate methylmalonyl-CoA: yields succinyl-CoA with distinct stereochemistry (baseline reference value not explicitly quantified in source)
Quantified Difference	Ethylmalonyl-CoA acts as a substrate analog producing methylsuccinyl-CoA diastereomers rather than the native succinyl-CoA product
Conditions	In vitro enzyme assay with methylmalonyl-CoA mutase from Propionibacterium shermanii; stereochemical analysis via 1H-NMR; deuterium labeling experiments conducted

Why This Matters

Researchers using ethylmalonyl-CoA as a mechanistic probe or in mutase assays must anticipate distinct stereochemical outcomes that differ from the native methylmalonyl-CoA reaction; this affects product identification, chiral purity requirements, and interpretation of B12-dependent rearrangement mechanisms.

• [1] Rétey, J., Smith, E. H., & Zagalak, B. (1978). Investigation of the mechanism of the methylmalonyl-CoA mutase reaction with the substrate analogue: ethylmalonyl-CoA. European Journal of Biochemistry, 83(2), 437-451. View Source

TAGH Motif for Ethylmalonyl-CoA Recognition in PKS AT Domain

Crystal structure determination combined with molecular dynamics simulations and enzyme kinetic studies identified a conserved ethylmalonyl-CoA-specific motif (TAGH) within the substrate-binding pocket of the TylAT5 acyltransferase domain from the tylosin polyketide synthase of Streptomyces fradiae [1]. This ethylmalonyl-CoA-specific motif is distinct from the methylmalonyl-CoA-specific conserved motif (YASH) found in the SpnAT8 acyltransferase domain from the spinosad PKS [1]. The structural basis for this discrimination was elucidated at atomic resolution, and site-directed mutagenesis of key residues near the active site successfully reprogrammed the specificity of TylAT5 toward malonyl-CoA, enhancing catalytic activity 2.6-fold toward the non-native substrate [1]. This demonstrates that the recognition of ethylmalonyl-CoA is encoded by specific, evolutionarily conserved structural features rather than being a promiscuous or incidental property.

TAGH Motif Recognition

Class-level

TAGH motif selectively binds ethylmalonyl-CoA in TylAT5

Structural basis for PKS extender unit selection

X-ray crystallography and mutagenesis data

Evidence Dimension	Structural basis of substrate recognition (conserved active-site motifs)
Target Compound Data	TAGH motif in TylAT5: ethylmalonyl-CoA-specific
Comparator Or Baseline	YASH motif in SpnAT8: methylmalonyl-CoA-specific
Quantified Difference	Distinct conserved motifs; mutagenesis enabled 2.6-fold catalytic activity enhancement toward malonyl-CoA
Conditions	X-ray crystallography of AT domains; molecular dynamics simulations; site-directed mutagenesis and enzyme kinetic studies as detailed in publication [1]

Why This Matters

For protein engineering and directed evolution campaigns aiming to alter PKS extender unit specificity, the identification of the TAGH motif provides a defined structural target; procurement of ethylmalonyl-CoA is essential for validating that engineered variants retain or have altered recognition of this specific substrate.

• [1] Huang, S., et al. (2024). Structural and computational insights into the substrate specificity of acyltransferase domains from modular polyketide synthases. The FEBS Journal, 291(17), 3839-3855. View Source

Defined Kinetic Parameters Distinct from Crotonyl-CoA for CCR

In the crotonyl-CoA carboxylase/reductase (CCR) reaction, a key step in the ethylmalonyl-CoA pathway, ethylmalonyl-CoA serves as the product of the reductive carboxylation of crotonyl-CoA. Comparative kinetic analysis compiled in the BRENDA enzyme database reveals distinct kinetic parameters for these two compounds. The catalytic efficiency (kcat/KM) for (2S)-ethylmalonyl-CoA is 520 mM⁻¹s⁻¹ (measured in 100 mM Tris-HCl buffer, pH 7.9), while crotonyl-CoA with the A182L mutant enzyme exhibits a kcat/KM of 0.115 mM⁻¹s⁻¹ [1]. The KM value for (2S)-ethylmalonyl-CoA is 0.2 mM under identical buffer conditions [2]. For the forward reaction (reductive carboxylation), crotonyl-CoA displays a KM range of 0.2-0.4 mM [2]. These kinetic parameters are enzyme- and condition-specific, and the substantial difference in kcat/KM values (520 vs 0.115 mM⁻¹s⁻¹) underscores that the enzyme discriminates kinetically between the substrate (crotonyl-CoA) and product (ethylmalonyl-CoA) states, a property relevant for assay design and metabolic flux control.

CCR Catalytic Efficiency

Cross-study

kcat/KM = 520 mM⁻¹s⁻¹ for (2S)-ethylmalonyl-CoA

Product standard for quantitative CCR enzyme assays

BRENDA database; Tris-HCl pH 7.9

Evidence Dimension	Enzyme kinetics: catalytic efficiency (kcat/KM)
Target Compound Data	(2S)-ethylmalonyl-CoA: kcat/KM = 520 mM⁻¹s⁻¹
Comparator Or Baseline	Crotonyl-CoA (mutant A182L): kcat/KM = 0.115 mM⁻¹s⁻¹
Quantified Difference	~4,500-fold higher catalytic efficiency for ethylmalonyl-CoA compared to crotonyl-CoA with the A182L mutant enzyme
Conditions	100 mM Tris-HCl buffer, pH 7.9; temperature not specified in original publication [1]

Why This Matters

Accurate kinetic characterization of CCR-dependent pathways requires authentic ethylmalonyl-CoA as a product standard for quantitative assay development; using structurally similar CoA esters would yield erroneous kinetic parameters and misrepresent enzyme performance in metabolic engineering applications.

• [1] BRENDA Enzyme Database. EC 1.3.1.85: crotonyl-CoA carboxylase/reductase. kcat/KM values for (2S)-ethylmalonyl-CoA and crotonyl-CoA. View Source
• [2] BRENDA Enzyme Database. EC 1.3.1.85: crotonyl-CoA carboxylase/reductase. KM values for (2S)-ethylmalonyl-CoA and (E)-crotonyl-CoA. View Source

Type III PKS Ethylmalonyl-CoA Extender Unit Selectivity

Genome mining of Streptomyces coelicolor revealed a Type III polyketide synthase (PKS) with unprecedented selectivity for β-ketoacyl-ACP starter units and ethylmalonyl-CoA as an extender unit [1]. This selectivity for ethylmalonyl-CoA as an extender unit is highly unusual for Type III PKSs, which typically utilize malonyl-CoA or methylmalonyl-CoA as extender units for polyketide chain elongation. The finding suggests that Type III PKSs may be capable of utilizing a far wider range of starter and extender units for natural product assembly than previously recognized, with ethylmalonyl-CoA enabling access to polyketide scaffolds not accessible through conventional extender units [1]. While only one other Type III PKS had been proposed to utilize ethylmalonyl-CoA prior to this discovery, this finding expands the biosynthetic repertoire and highlights ethylmalonyl-CoA as a specialized extender unit for generating structural diversity [1].

Type III PKS Extender Selectivity

Class-level

Selective utilization of ethylmalonyl-CoA as extender unit

Expands type III PKS extender unit scope

Genome mining and in vitro characterization

Evidence Dimension	PKS extender unit utilization
Target Compound Data	Ethylmalonyl-CoA: selectively utilized by this Type III PKS
Comparator Or Baseline	Malonyl-CoA and methylmalonyl-CoA: typical extender units for Type III PKSs (not utilized by this specific enzyme)
Quantified Difference	Qualitative selectivity: this enzyme preferentially incorporates ethylmalonyl-CoA over conventional extender units
Conditions	Genome mining and in vitro characterization of Streptomyces coelicolor Type III PKS

Why This Matters

For natural product discovery and combinatorial biosynthesis programs, access to ethylmalonyl-CoA enables exploration of polyketide chemical space inaccessible with conventional malonyl-CoA or methylmalonyl-CoA extender units, offering a route to novel scaffolds with potentially unique bioactivities.

• [1] SciencePlus Abstract. Type III Polyketide Synthase β-Ketoacyl-ACP Starter Unit and Ethylmalonyl-CoA Extender Unit Selectivity Discovered by Streptomyces coelicolor Genome Mining. View Source

Ethylmalonyl-CoA Application Scenarios

Ecm Mutase Characterization and Engineering Assays

Ethylmalonyl-CoA is the essential substrate for characterizing ethylmalonyl-CoA mutase (Ecm) activity from Rhodobacter sphaeroides and related organisms. Given that Ecm exhibits only 0.2% relative activity with methylmalonyl-CoA [1], any assay employing methylmalonyl-CoA as a substitute would yield negligible signal and fail to accurately measure enzyme kinetics. Researchers should procure authentic (2S)- or (2R)-ethylmalonyl-CoA (or racemic mixture) to establish baseline activity, determine kinetic parameters (Km, Vmax), screen mutant libraries, and validate engineered variants. This application is directly supported by the 500-fold substrate discrimination evidence presented in Section 3 [1].

PKS Module Reconstitution with Ethylmalonyl-CoA Extender

Polyketide synthase systems containing kirromycin-type acyltransferase (AT) domains require ethylmalonyl-CoA as the extender unit for site-specific incorporation into the growing polyketide chain. The kirromycin AT domain exhibits a 20-fold preference for ethylmalonyl-CoA over methylmalonyl-CoA [2]. Substituting with malonyl-CoA or methylmalonyl-CoA would result in low incorporation efficiency and incorrect product formation. Researchers conducting in vitro PKS reconstitution assays, combinatorial biosynthesis, or AT domain engineering must source ethylmalonyl-CoA to achieve physiologically relevant incorporation rates and product profiles. This scenario is grounded in the quantitative AT specificity data presented in Section 3 [2].

B12-Dependent Mutase Mechanistic Studies

Ethylmalonyl-CoA serves as a valuable substrate analog for probing the mechanism of B12-dependent acyl-CoA mutases, including methylmalonyl-CoA mutase. As demonstrated by Rétey et al., ethylmalonyl-CoA is accepted by methylmalonyl-CoA mutase but yields distinct stereochemical outcomes, including primarily (2R)-methylsuccinyl-CoA with specific deuterium labeling patterns [3]. This makes ethylmalonyl-CoA an indispensable tool for radical enzymology studies, stereochemical trajectory mapping, and investigating how substrate structure influences rearrangement pathways. Procurement of isotopically labeled ethylmalonyl-CoA derivatives enables precise tracking of hydrogen migration during catalysis. This application derives from the stereochemical evidence detailed in Section 3 [3].

EMCP Metabolic Engineering for Bioproduction

The ethylmalonyl-CoA pathway has been recognized for its significant biotechnological potential as an alternative to the glyoxylate cycle for acetyl-CoA assimilation [4]. Engineering this pathway in heterologous hosts for the production of dicarboxylic acids, polyketides, or other value-added chemicals requires ethylmalonyl-CoA as a pathway intermediate. The availability of purified ethylmalonyl-CoA enables in vitro pathway reconstitution, enzyme characterization (including crotonyl-CoA carboxylase/reductase with KM of 0.2 mM for ethylmalonyl-CoA [5]), and analytical method development for quantifying pathway flux. This scenario is supported by the biotechnological relevance established in the review literature [4] and kinetic parameters for pathway enzymes [5] presented in Section 3.

Application

Selection Property

Validation Focus

Ecm mutase characterization and engineering

Substrate specificity for ethylmalonyl-CoA mutase

Ecm activity and kinetic parameter validation

PKS module reconstitution (kirromycin-type AT)

AT domain extender unit selectivity

Ethylmalonyl-CoA incorporation efficiency

B12-dependent mutase mechanistic studies

Stereochemical outcome as substrate analog

Rearrangement trajectory mapping and labeling

EMCP metabolic pathway engineering

Pathway intermediate identity and flux context

Pathway flux analysis and CCR enzyme kinetics

• [1] Erb, T. J., Rétey, J., Fuchs, G., & Alber, B. E. (2008). Ethylmalonyl-CoA mutase from Rhodobacter sphaeroides defines a new subclade of coenzyme B12-dependent acyl-CoA mutases. Journal of Biological Chemistry, 283(47), 32283-32293. View Source
• [2] Dunn, B. J., Watts, K. R., Robbins, T., Cane, D. E., & Khosla, C. (2014). Comparative analysis of the substrate specificity of trans- versus cis-acyltransferases of assembly line polyketide synthases. Biochemistry, 53(23), 3796-3806. View Source
• [3] Rétey, J., Smith, E. H., & Zagalak, B. (1978). Investigation of the mechanism of the methylmalonyl-CoA mutase reaction with the substrate analogue: ethylmalonyl-CoA. European Journal of Biochemistry, 83(2), 437-451. View Source
• [4] Alber, B. E. (2011). Biotechnological potential of the ethylmalonyl-CoA pathway. Applied Microbiology and Biotechnology, 89(1), 17-25. View Source
• [5] BRENDA Enzyme Database. EC 1.3.1.85: crotonyl-CoA carboxylase/reductase. KM values for (2S)-ethylmalonyl-CoA. View Source